Cas no 3978-11-8 (Formylkynurenine)

• Product Name: Formylkynurenine
• CAS No: 3978-11-8
• Molecular Formula: C₁₁H₁₂N₂O₄
• Molecular Weight: 236.22398
• MDL: MFCD23135611
• CID: 323285
• PubChem ID: 439788

Formylkynurenine Properties

Names and Identifiers

• (S)-2-Amino-4-(2-formamidophenyl)-4-oxobutanoic acid
• Benzenebutanoicacid, a-amino-2-(formylamino)-g-oxo-, (aS)-
• 3-(2-formamidobenzoyl)-L-alanine
• AC1L981Q
• CHEBI:30249
• CTK8C1976
• L-Formylkynurenine
• N-formylkynurenine
• N-Formyl-L-kynurenine
• (S)-2-Amino-4-(2-formamidophenyl)-4-oxobutanoicacid
• C02700
• 3978-11-8
• N-FORMYLKYNURENINE [EP IMPURITY]
• Kynurenine, N'-formyl-
• Q27104120
• MFCD23135611
• CHEMBL3577708
• Formylkynurenine, (S)-
• Formylkynurenine
• N'-formylkynurenine
• N-ACETYLTRYPTOPHAN IMPURITY E [EP IMPURITY]
• SCHEMBL145723
• (2S)-2-amino-4-[2-(formylamino)phenyl]-4-oxobutanoic acid
• (2S)-2-amino-4-(2-formamidophenyl)-4-oxobutanoic acid
• PS20W0733S
• Formyl-L-Kynurenine
• Benzenebutanoic acid, alpha-amino-2-(formylamino)-gamma-oxo-, (alphaS)-
• NSC 334199
• NSC-334199
• N'-formyl-L-Kynurenine
• BYHJHXPTQMMKCA-QMMMGPOBSA-N
• UNII-PS20W0733S
• TRYPTOPHAN IMPURITY E [EP IMPURITY]
• (2S)-2-AMINO-4-(2-(FORMYLAMINO)PHENYL)-4-OXOBUTANOIC ACID
• BENZENEBUTANOIC ACID, .ALPHA.-AMINO-2-(FORMYLAMINO)-.GAMMA.-OXO-, (.ALPHA.S)-
• G79246
• DB-328090

• MDL： MFCD23135611
• InChIKey： BYHJHXPTQMMKCA-QMMMGPOBSA-N
• Inchi： InChI=1S/C11H12N2O4/c12-8(11(16)17)5-10(15)7-3-1-2-4-9(7)13-6-14/h1-4,6,8H,5,12H2,(H,13,14)(H,16,17)/t8-/m0/s1
• SMILES： O=C(C[C@H](N)C(O)=O)C1=CC=CC=C1NC=O

Computed Properties

• Exact Mass: 236.07976
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 236.07970687g/mol
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: 1.64880
• PSA: 109.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones